{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(4-pyridinylmethyl)amine hydrochloride

• IUPAC Name: N-[[2-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-1-pyridin-4-ylmethanamine;hydrochloride
• InChI: InChI=1S/C21H21FN2O2.ClH/c1-25-20-4-2-3-18(14-24-13-16-9-11-23-12-10-16)21(20)26-15-17-5-7-19(22)8-6-17;/h2-12,24H,13-15H2,1H3;1H
• InChI Key: NYNTUCISBIQAFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC2=CC=C(C=C2)F)CNCC3=CC=NC=C3.Cl
• Molecular Formula: C21H22ClFN2O2
• Molecular Weight: 388.9 g/mol

Description

{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(4-pyridinylmethyl)amine hydrochloride, also known as FMPA, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of {2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(4-pyridinylmethyl)amine hydrochloride is not fully understood, but it is thought to involve the modulation of neurotransmitter release in the brain. This compound has been shown to inhibit the release of dopamine and norepinephrine, which are neurotransmitters involved in reward and motivation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of dopamine and norepinephrine release, as well as the modulation of serotonin and acetylcholine release. This compound has also been shown to have potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of {2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(4-pyridinylmethyl)amine hydrochloride is its potential as a tool for studying the role of neurotransmitters in the brain. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of {2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(4-pyridinylmethyl)amine hydrochloride, including further exploration of its potential applications in neuroscience, cancer research, and drug discovery. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for toxicity.

Synthesis Methods

The synthesis of {2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(4-pyridinylmethyl)amine hydrochloride involves several steps, including the reaction of 4-fluorobenzyl alcohol with 3-methoxybenzaldehyde to form the intermediate 2-[(4-fluorobenzyl)oxy]-3-methoxybenzaldehyde. This intermediate is then reacted with 4-pyridinylmethylamine to form the final product, this compound hydrochloride.

Scientific Research Applications

{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(4-pyridinylmethyl)amine hydrochloride has been studied for its potential applications in various scientific research areas, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have potential as a tool for studying the role of neurotransmitters in the brain. In cancer research, this compound has been studied for its potential to inhibit the growth of cancer cells. In drug discovery, this compound has been used as a starting point for the development of new drugs.